Cas no 25515-48-4 ()

• CAS No: 25515-48-4
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 6771713
• PubChem ID: 11695370
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C17H16O6/c1-22-15-6-4-10(7-16(15)23-2)3-5-12(19)17-13(20)8-11(18)9-14(17)21/h3-9,18,20-21H,1-2H3/b5-3+
• InChI Key： FSUQQYNYAWWMTD-HWKANZROSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(C2C(=CC(=CC=2O)O)O)=O)=C1)OC

Computed Properties

• Exact Mass: 316.09468823g/mol
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones